Cas no 67362-99-6 (3-Benzothiazol-2-yl-benzonitrile)
67362-99-6 structure
Product Name:3-Benzothiazol-2-yl-benzonitrile
CAS No:67362-99-6
MF:C14H8N2S
MW:236.291721343994
CID:965894
PubChem ID:14813269
Update Time:2025-04-19
3-Benzothiazol-2-yl-benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzothiazol-2-yl-benzonitrile
- 3-(1,3-benzothiazol-2-yl)benzonitrile
- 2-(3-cyanophenyl)benzothiazole
- 2-<3-Cyan-phenyl>-benzothiazol
- Benzonitrile,3-(2-benzothiazolyl)
- AKOS005062590
- 67362-99-6
- SCHEMBL25566952
- DTXSID40564313
- HS-5968
- 3-(Benzo[d]thiazol-2-yl)benzonitrile
-
- Inchi: 1S/C14H8N2S/c15-9-10-4-3-5-11(8-10)14-16-12-6-1-2-7-13(12)17-14/h1-8H
- InChI Key: TVVTWDUBURSZHJ-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=C(C#N)C=2)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 236.04100
- Monoisotopic Mass: 236.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- PSA: 64.92000
- LogP: 3.83498
3-Benzothiazol-2-yl-benzonitrile Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
67362-99-6 (3-Benzothiazol-2-yl-benzonitrile) Related Products
- 16112-21-3(2-(4-methylphenyl)-1,3-benzothiazole)
- 10205-58-0(6-Methyl-2-phenyl-1,3-benzothiazole)
- 1211-32-1(2-(3-Methylphenyl)-1,3-benzothiazole)
- 883-93-2(2-Phenylbenzothiazole)
- 17930-02-8(2-(4-Cyanophenyl)benzothiazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk